Cas no 5462-01-1 ( )

• Product Name: &nbsp
• CAS No: 5462-01-1
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 942222
• PubChem ID: 225666
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• bis(2-methoxyphenyl)acetic acid; NSC15276; AC1Q5RVJ; AC1L5E78; CTK5A1951; AR-1I0160; NSC-15276; AG-J-74459;
• bis(2-methoxyphenyl)acetic acid
• 5462-01-1
• NSC-15276
• NSC15276
• DTXSID00280062
•  

• Inchi： 1S/C16H16O4/c1-19-13-9-5-3-7-11(13)15(16(17)18)12-8-4-6-10-14(12)20-2/h3-10,15H,1-2H3,(H,17,18)
• InChI Key： PDHRCKZWHWOZHE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C(=O)O)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 272.10500
• Monoisotopic Mass: 272.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 437.7°C at 760 mmHg
• Flash Point: 161.6°C
• Refractive Index: 1.57
• PSA: 55.76000
• LogP: 2.92030